(2Z)-2-(thiophen-2-yl)but-2-enedioic acid

• IUPAC Name: (Z)-2-thiophen-2-ylbut-2-enedioic acid
• InChI: InChI=1S/C8H6O4S/c9-7(10)4-5(8(11)12)6-2-1-3-13-6/h1-4H,(H,9,10)(H,11,12)/b5-4+
• InChI Key: HEWGCRPWYNWBTP-SNAWJCMRSA-N
• Canonical SMILES: C1=CSC(=C1)C(=CC(=O)O)C(=O)O
• Isomeric SMILES: C1=CSC(=C1)/C(=C\C(=O)O)/C(=O)O
• Molecular Formula: C8H6O4S
• Molecular Weight: 198.20 g/mol

Description

(2Z)-2-(thiophen-2-yl)but-2-enedioic acid, also known as Thiophene-2,3-dicarboxylic acid, is an organic compound with the molecular formula C8H6O4S. This compound is widely used in scientific research due to its unique properties and potential applications in various fields.

Scientific Research Applications

Pharmacological Applications

A derivative of (2Z)-2-(thiophen-2-yl)but-2-enedioic acid, specifically 4-(Thiophen-2-yl)butanoic acid, has been identified as a cyclic substitute for the unsaturated alkyl chain of capsaicin, leading to the development of a new class of compounds with TRPV1 agonist activity. These compounds have been evaluated for their protective role against oxidative stress on keratinocytes and differentiated human neuroblastoma cell lines expressing the TRPV1 receptor. Additionally, their analgesic activity in vivo has been explored, showcasing their potential in pharmacological research (Aiello et al., 2016).

Materials Science and Organic Electronics

Organic sensitizers incorporating this compound derivatives have shown significant promise in solar cell applications. For instance, novel organic sensitizers with donor, electron-conducting, and anchoring groups have been engineered to achieve unprecedented incident photon to current conversion efficiency when anchored onto TiO2 films. These findings underscore the potential of such compounds in enhancing the performance of dye-sensitized solar cells (Kim et al., 2006).

Chemistry and Molecular Engineering

Derivatives of this compound have been synthesized and characterized for their antinociceptive activity, further highlighting the chemical versatility and potential therapeutic applications of these compounds (Shipilovskikh et al., 2020).

Additionally, poly(2-thiophen-3-yl-malonic acid), a polythiophene with two carboxylic acids per repeating unit, has been prepared and characterized. This material exhibits interesting properties such as solubility in aqueous base solution, thermal stability, and electrical conductivity, suggesting its potential for applications in selective membranes for electrodialysis, wastewater treatment, or ion-selective membranes for biomedical uses (Bertran et al., 2010).